Cas no 2171876-83-6 (2-cyclopropyl-1,3thiazolo5,4-cpyridin-7-amine)

• Product Name: 2-cyclopropyl-1,3thiazolo5,4-cpyridin-7-amine
• CAS No: 2171876-83-6
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 5995801
• PubChem ID: 165748116
• Update Time: 2025-08-05

2-cyclopropyl-1,3thiazolo5,4-cpyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1,3thiazolo5,4-cpyridin-7-amine
• 2171876-83-6
• 2-cyclopropyl-[1,3]thiazolo[5,4-c]pyridin-7-amine
• EN300-1613496

• Inchi： 1S/C9H9N3S/c10-6-3-11-4-7-8(6)12-9(13-7)5-1-2-5/h3-5H,1-2,10H2
• InChI Key： JDLKCVSWCWBKST-UHFFFAOYSA-N
• SMILES： S1C2C=NC=C(C=2N=C1C1CC1)N

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų

Additional information on 2-cyclopropyl-1,3thiazolo5,4-cpyridin-7-amine

2-Cyclopropyl-1,3thiazolo[5,4-c]pyridin-7-amine: A Comprehensive Overview

The compound with CAS No. 2171876-83-6, commonly referred to as 2-cyclopropyl-1,3thiazolo[5,4-c]pyridin-7-amine, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of the thiazolo[5,4-c]pyridine class, which is known for its unique structural properties and potential applications in drug design and advanced materials. The cyclopropyl group attached to the molecule introduces additional strain and reactivity, making it a promising candidate for various chemical transformations.

Recent studies have highlighted the importance of thiazolo[5,4-c]pyridine derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The cyclopropyl substituent in this compound further enhances its pharmacokinetic profile, making it a potential lead compound for drug development. Researchers have also explored the use of this compound in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), due to its ability to act as a versatile ligand.

The synthesis of 2-cyclopropyl-1,3thiazolo[5,4-c]pyridin-7-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazolo[5,4-c]pyridine core through cyclization reactions and the subsequent introduction of the cyclopropyl group via alkylation or coupling reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into OLED structures can enhance device efficiency and stability. Additionally, its ability to act as a π-conjugated system makes it suitable for applications in flexible electronics and wearable devices.

From a structural perspective, the thiazolo[5,4-c]pyridine core provides a rigid framework that facilitates π-conjugation across the molecule. This property is crucial for its electronic behavior and reactivity. The presence of the cyclopropyl group introduces steric hindrance and strain, which can influence both its chemical reactivity and biological activity. These characteristics make it an attractive target for further research in areas such as supramolecular chemistry and nanotechnology.

Looking ahead, the development of novel synthetic methods for 2-cyclopropyl-1,3thiazolo[5,4-c]pyridin-7-amine will be critical to advancing its applications. Researchers are also exploring ways to modify the molecule further to enhance its specific properties for targeted uses. For instance, functionalizing the molecule with additional substituents could improve its solubility or bioavailability for pharmaceutical applications.

In conclusion, 2-cyclopropyl-1,3thiazolo[5,4-c]pyridin-7-amine represents a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an ideal candidate for further exploration in both academic research and industrial development.